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Compound of Interest

Compound Name: TCO-PEGS8-amine

Cat. No.: B15542660

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the utility of TCO-PEG8-amine as a critical reagent in
copper-free click chemistry. We delve into its chemical properties, reaction kinetics, and provide
detailed experimental protocols for its application in bioconjugation, cellular imaging, and the
development of targeted therapeutics such as antibody-drug conjugates (ADCS).

Introduction to TCO-PEG8-amine and Copper-Free
Click Chemistry

TCO-PEG8-amine is a heterobifunctional linker molecule that plays a pivotal role in the field of
bioorthogonal chemistry.[1] It features a highly reactive trans-cyclooctene (TCO) group and a
primary amine, separated by an 8-unit polyethylene glycol (PEG) spacer. The TCO moiety is
the reactive partner in the inverse-electron demand Diels-Alder (IEDDA) cycloaddition, a
cornerstone of copper-free click chemistry, which it undergoes with a tetrazine partner.[2][3]
This reaction is prized for its exceptionally fast kinetics and high specificity, allowing for the
rapid and efficient formation of stable covalent bonds in complex biological environments
without the need for cytotoxic copper catalysts.[4][5]

The primary amine functionality of TCO-PEG8-amine provides a versatile handle for
conjugation to a wide array of biomolecules and surfaces. It can readily react with activated
esters (like NHS esters) or with carboxylic acids in the presence of coupling agents such as
EDC and NHS to form stable amide bonds.[6] The hydrophilic PEG8 spacer enhances the
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agueous solubility of the molecule and its conjugates, reduces steric hindrance, and can
minimize non-specific interactions.[7]

Physicochemical Properties and Reaction Kinetics

A comprehensive understanding of the physicochemical properties and reaction kinetics of
TCO-PEGS8-amine is essential for its effective application.

Physicochemical Data

The following table summarizes the key physicochemical properties of TCO-PEG8-amine.

Property Value Source(s)
Molecular Formula C27H52N2010 [6]
Molecular Weight 564.7 g/mol [6]
Purity Typically 295% or 298% [6]
Solubility DMSO, DMF, DCM [6]
N -20°C, protected from light and
Storage Conditions ] [6]
moisture

It is important to note that TCO compounds have a finite shelf-life as they can isomerize to the
less reactive cis-cyclooctene (CCO) form. Therefore, long-term storage is not recommended.[6]

Reaction Kinetics

The IEDDA reaction between TCO and tetrazine derivatives is characterized by second-order
rate constants that are among the fastest known in bioorthogonal chemistry.[8] While the exact
rate constant is dependent on the specific tetrazine structure and reaction conditions, values
are typically in the range of 103 to 10® M—1s~1.[9] For the reaction of a TCO-PEG4 linker with
3,6-diphenyl-1,2,4,5-tetrazine in an aqueous environment, a second-order rate constant has
been reported, which can serve as a valuable reference point.
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Second-Order Rate o
Reactants Conditions Source(s)
Constant (kz2)

TCO-PEG4 with 3,6-
diphenyl-1,2,4,5- ~2000 M~1s71 9:1 Methanol/Water [71[10]

tetrazine

The rapid kinetics of this reaction allow for efficient labeling and conjugation at low
concentrations, which is a significant advantage in biological systems where reactants may be
present in nanomolar to micromolar amounts.

Experimental Protocols

This section provides detailed protocols for the conjugation of TCO-PEG8-amine to
biomolecules containing either activated esters or carboxylic acids.

Protocol 1: Conjugation of TCO-PEG8-amine to a Protein
with an Activated NHS Ester

This protocol describes the reaction of the primary amine on TCO-PEG8-amine with an N-
hydroxysuccinimide (NHS) ester-functionalized protein.

Materials:

Protein-NHS ester conjugate in an amine-free buffer (e.g., PBS, pH 7.4)

TCO-PEGS8-amine

Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

Desalting column (e.g., Sephadex G-25)

Quenching buffer (e.g., 1 M Tris-HCI, pH 8.0)

Procedure:
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» Protein Preparation: Dissolve the protein-NHS ester in an amine-free buffer (e.g., PBS, pH
7.4) at a concentration of 1-10 mg/mL. Ensure the buffer does not contain primary amines
(e.g., Tris or glycine) as they will compete with the reaction.

e TCO-PEG8-amine Stock Solution: Immediately before use, dissolve TCO-PEG8-amine in
anhydrous DMF or DMSO to a concentration of 10-20 mM.

o Labeling Reaction: Add a 5-20 fold molar excess of the TCO-PEG8-amine stock solution to
the protein solution. The optimal molar ratio may need to be determined empirically for each
protein.

 Incubation: Incubate the reaction mixture for 1-2 hours at room temperature with gentle

mixing.

e Quenching (Optional): To stop the reaction, add the quenching buffer to a final concentration
of 50-100 mM and incubate for 15-30 minutes at room temperature.

 Purification: Remove the excess, unreacted TCO-PEG8-amine using a desalting column
equilibrated with the desired storage buffer (e.g., PBS).

o Characterization: Determine the degree of labeling (DOL) by mass spectrometry (MALDI-
TOF or ESI-MS) by comparing the mass of the labeled and unlabeled protein.

Protocol 2: Conjugation of TCO-PEG8-amine to a
Carboxylated Biomolecule using EDC/NHS Chemistry

This protocol outlines the two-step carbodiimide-mediated coupling of the primary amine on
TCO-PEG8-amine to a biomolecule containing carboxylic acid groups.[11][12]

Materials:
» Biomolecule with carboxylic acid groups (e.g., protein, peptide, or carboxylated surface)
e TCO-PEG8-amine

o 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)
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N-hydroxysuccinimide (NHS) or Sulfo-NHS

Activation Buffer: 0.1 M MES, pH 4.5-6.0[13]

Coupling Buffer: PBS, pH 7.2-8.0[13]

Quenching Solution: 1 M Tris-HCI or hydroxylamine, pH 8.5

Desalting column

Procedure:

Biomolecule Preparation: Dissolve the carboxylated biomolecule in Activation Buffer.
Activation of Carboxylic Acids:

o Add EDC to the biomolecule solution to a final concentration of 2-10 mM.

o Immediately add NHS (or Sulfo-NHS) to a final concentration of 5-20 mM.

o Incubate for 15-30 minutes at room temperature.[1]

Conjugation to TCO-PEG8-amine:

o Add a 10-50 fold molar excess of TCO-PEG8-amine (dissolved in a small amount of
DMSO or DMF if necessary) to the activated biomolecule solution.

o Adjust the pH of the reaction mixture to 7.2-8.0 using the Coupling Buffer.
o Incubate for 2 hours at room temperature with gentle mixing.[14]

Quenching: Add the Quenching Solution to a final concentration of 10-50 mM and incubate
for 15 minutes to quench any unreacted NHS esters.

Purification: Purify the TCO-labeled biomolecule conjugate using a desalting column or
dialysis to remove excess reagents.

Applications and Workflows
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The unique properties of TCO-PEG8-amine make it a valuable tool in a variety of applications,
from fundamental research to the development of novel therapeutics.

Antibody-Drug Conjugate (ADC) Development

TCO-PEG8-amine can be used to attach a TCO moiety to a monoclonal antibody (mADb) via its
amine group reacting with an activated ester on the antibody or through EDC/NHS coupling to
the antibody's carboxyl groups. The resulting TCO-functionalized mAb can then be conjugated
to a tetrazine-modified cytotoxic drug. This site-specific conjugation approach allows for the
creation of more homogeneous ADCs with a defined drug-to-antibody ratio (DAR).

Linker Conjugation

An[jbody Preparation Conjugation TCO-functionalized
mAb Copper-Free
Activation Click Chemistry
Monoclonal Activated mAb

Antibody (mAb) (e.g., with NHS ester) Final ADC Assembly

Antibody-Drug
Conjugate (ADC)

TCO-PEG8-amine

Drug-Linker Preparation
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. Tetrazine-modified
Cytotoxic Drug Drug
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ADC Development Workflow

Pretargeted Radioimmunotherapy (PRIT)

In PRIT, a TCO-modified antibody is first administered and allowed to accumulate at the tumor
site while clearing from circulation. Subsequently, a tetrazine-labeled radiopharmaceutical is
administered, which rapidly "clicks" with the TCO-antibody at the tumor, delivering a high dose
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of radiation specifically to the cancerous tissue.[15][16] This approach minimizes off-target
radiation exposure.

Step 1: Antibody Administration

TCO-modified
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Antibody Accumulation
at Tumor Site

'
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Pretargeted Radioimmunotherapy Workflow

Cellular Imaging and Bioconjugation
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TCO-PEGS8-amine is a valuable tool for labeling cells and other biological entities for imaging
and analysis. For instance, a biomolecule of interest can be functionalized with a TCO group
using TCO-PEG8-amine. The TCO-labeled biomolecule can then be introduced to cells and
subsequently visualized by treatment with a tetrazine-fluorophore conjugate. The rapid and
specific nature of the click reaction allows for efficient labeling in living systems.

Cellular Labeling & Imaging
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Cellular Imaging Workflow

Conclusion

TCO-PEG8-amine is a powerful and versatile reagent for copper-free click chemistry, enabling
rapid and specific bioconjugation in a variety of contexts. Its heterobifunctional nature,
combined with the favorable properties of the PEG spacer, makes it an invaluable tool for
researchers in drug development, diagnostics, and fundamental biology. The detailed protocols
and workflows provided in this guide serve as a starting point for the successful application of
TCO-PEG8-amine in your research endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. benchchem.com [benchchem.com]
o 2. researchgate.net [researchgate.net]
¢ 3. youtube.com [youtube.com]

e 4. mdpi.com [mdpi.com]

e 5. TCO(axial)-PEG8-NHS ester TCO click chemistry- Conju-Probe: Enable Bioconjugation
[conju-probe.com]

e 6. TCO-PEGB8-amine, 2353409-92-2 | BroadPharm [broadpharm.com]

e 7. Tetrazine Linker - Click Chemistry Tools -Tetrazine PEG linker | AxisPharm
[axispharm.com]

» 8. Synthesis and Evaluation of a Series of 1,2,4,5-Tetrazines for Bioorthogonal Conjugation -
PMC [pmc.ncbi.nim.nih.gov]

e 9. researchgate.net [researchgate.net]

e 10. TCO PEG, TCO linker, Tetrazine reactive | BroadPharm [broadpharm.com]
e 11. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

e 12. info.gbiosciences.com [info.gbiosciences.com]

e 13. broadpharm.com [broadpharm.com]

e 14. Amide coupling Protocol for Amino PEG | AxisPharm [axispharm.com]

» 15. Establishment of the in vivo efficacy of pretargeted radioimmunotherapy utilizing inverse
electron demand Diels-Alder click chemistry - PMC [pmc.ncbi.nim.nih.gov]

e 16. Pretargeted Radioimmunotherapy Based on the Inverse Electron Demand Diels-Alder
Reaction - PMC [pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [TCO-PEG8-amine for Copper-Free Click Chemistry: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15542660#tco-peg8-amine-for-copper-free-click-
chemistry]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b15542660?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Application_Note_EDC_NHS_Chemistry_for_Thiol_PEG3_Acid_and_Amine_Coupling.pdf
https://www.researchgate.net/figure/aSecond-order-rate-constants-for-the-reactions-of-Tz-1-6-with-rTCO-PEG4-8-were_fig4_383919491
https://www.youtube.com/watch?v=nVEe11Z5HSA
https://www.mdpi.com/1424-8247/16/4/595
https://conju-probe.com/product/tcoaxial-peg8-nhs/
https://conju-probe.com/product/tcoaxial-peg8-nhs/
https://broadpharm.com/product/bp-24162
https://axispharm.com/product-category/peg-linkers/tetrazine-peg/
https://axispharm.com/product-category/peg-linkers/tetrazine-peg/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3254257/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3254257/
https://www.researchgate.net/figure/Second-order-rate-constants-of-selected-tetrazines-with-TCO-in-PBS-at-37-1C-and_fig11_318036689
https://broadpharm.com/product-categories/peg-linkers/tco-peg
https://fnkprddata.blob.core.windows.net/domestic/download/pdf/BRP_65254_31.pdf
https://info.gbiosciences.com/blog/2-step-protein-coupling-edc-nhs
https://broadpharm.com/protocol_files/peg_acid
https://axispharm.com/protocol-of-amino-peg/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5221649/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5221649/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7169957/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7169957/
https://www.benchchem.com/product/b15542660#tco-peg8-amine-for-copper-free-click-chemistry
https://www.benchchem.com/product/b15542660#tco-peg8-amine-for-copper-free-click-chemistry
https://www.benchchem.com/product/b15542660#tco-peg8-amine-for-copper-free-click-chemistry
https://www.benchchem.com/product/b15542660#tco-peg8-amine-for-copper-free-click-chemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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